LY86057

• Molecular Formula: C20H26N2O3
• Molecular Weight: 342.4 g/mol
• InChI: InChI=1S/C20H26N2O3/c1-11(23)12(2)25-20(24)14-7-16-15-5-4-6-17-19(15)13(9-21-17)8-18(16)22(3)10-14/h4-6,9,11-12,14,16,18,21,23H,7-8,10H2,1-3H3
• InChIKey: GOHDSZGHAHFEHG-UHFFFAOYSA-N

LY86057: N1-Unsubstituted Ergoline 5-HT2 Antagonist

LY86057 (CAS 148966-66-9) is a synthetic ergoline derivative that functions as a potent antagonist at serotonin 5-HT2 (5-HT2A/5-HT2B) receptors. It is distinguished from the broader ergoline class by the absence of any substituent at the N1 position of the indole nucleus—a structural feature that confers a species-dependent pharmacological profile fundamentally different from that of its N1-alkyl-substituted congeners [1]. This compound is classified as a small-molecule investigative agent and is employed exclusively as a research tool for probing species-specific 5-HT2 receptor pharmacology [2].

✓ N1-unsubstituted ergoline with human/primate-preferring 5-HT2 receptor profile

✓ Species-matched tool for 5-HT2A receptor pharmacology studies

✓ Suited for human, squirrel monkey, and porcine in vitro receptor assays

• [1] Nelson DL, Lucaites VL, Audia JE, Nissen JS, Wainscott DB. Species differences in the pharmacology of the 5-hydroxytryptamine2 receptor: structurally specific differentiation by ergolines and tryptamines. J Pharmacol Exp Ther. 1993 Jun;265(3):1272-9. PMID: 8510008. View Source
• [2] IUPHAR/BPS Guide to Pharmacology. LY86057 ligand entry (Ligand ID: 184). Nucleic Acids Res. 2016; 44(D1):D1054-D1068. View Source

LY86057: Species Selectivity vs. Other Ergoline Antagonists

Ergoline-based 5-HT2 antagonists are not interchangeable across species. The presence or absence of an N1 substituent on the ergoline nucleus inverts the species affinity preference—N1-unsubstituted compounds such as LY86057 preferentially bind human, squirrel monkey, and porcine 5-HT2 receptors, whereas N1-isopropyl-substituted analogs such as LY53857 preferentially bind the rat receptor [1]. This inversion is mechanistically anchored to a single amino acid polymorphism (Ala242 in rat vs. Ser242 in human) in transmembrane region V of the 5-HT2A receptor [2]. Consequently, substituting LY86057 with LY53857 (or any N1-alkyl ergoline) in a human or primate experimental system would result in a substantial and predictable loss of target engagement. The quantitative evidence below defines exactly how large this divergence is and under what assay conditions it was measured.

LY86057 (N1-H)

N1-Alkyl Ergolines (e.g., LY53857)

Human, monkey, and pig 5-HT2 receptor preference

Rat receptor preference; substantial affinity loss expected in human/primate systems

N1-H enables hydrogen bond with Ser242 in human/primate 5-HT2A

N1-alkyl substitution blocks this interaction; species preference inversion predicted

Pharmacology characterized under prazosin-masked conditions for clean 5-HT2 signal

May require re-validation of off-target profile and assay selectivity in non-rat models

• [1] Nelson DL, Lucaites VL, Audia JE, Nissen JS, Wainscott DB. Species differences in the pharmacology of the 5-hydroxytryptamine2 receptor: structurally specific differentiation by ergolines and tryptamines. J Pharmacol Exp Ther. 1993 Jun;265(3):1272-9. PMID: 8510008. View Source
• [2] Johnson MP, Loncharich RJ, Baez M, Nelson DL. Species variations in transmembrane region V of the 5-hydroxytryptamine type 2A receptor alter the structure-activity relationship of certain ergolines and tryptamines. Mol Pharmacol. 1994 Feb;45(2):277-86. PMID: 8114677. View Source

LY86057 Species-Selectivity Evidence

Affinity Inversion: LY86057 vs. LY53857

In a direct comparison within the same study using [3H]ketanserin radioligand binding on cortical membranes from four species (with prazosin masking of alpha-1 adrenergic receptors), LY86057 (N1-unsubstituted) and LY53857 (N1-isopropyl) exhibited a complete inversion of species preference. LY86057 displayed more than 10-fold higher affinity for pig, squirrel monkey, and human 5-HT2 receptors relative to rat, whereas LY53857 showed a 4- to 5-fold higher affinity for the rat receptor compared to the pig, squirrel monkey, and human receptors [1]. This is the highest-strength evidence available because both compounds were tested under identical assay conditions in the same laboratory.

Affinity Inversion

Head-to-head

LY86057: >10-fold human/monkey/pig preference
LY53857: 4–5-fold rat preference

Complete inversion of species preference; confirms N1-H role in primate selectivity

Identical [³H]ketanserin binding conditions across species

Evidence Dimension	Species-dependent 5-HT2 receptor binding affinity (fold preference)
Target Compound Data	>10-fold higher affinity for pig, squirrel monkey, and human 5-HT2 receptors vs. rat
Comparator Or Baseline	LY53857 (N1-isopropyl ergoline): 4- to 5-fold higher affinity for rat 5-HT2 receptor vs. pig, squirrel monkey, and human
Quantified Difference	Complete inversion of species preference (>10-fold human/primate preference for LY86057 vs. 4–5-fold rat preference for LY53857); net difference in human/rat selectivity ratio is approximately 40- to 50-fold between the two compounds
Conditions	[3H]ketanserin radioligand binding; pig, rat, squirrel monkey, and human frontal cortical membranes; 0.1 μM prazosin to mask alpha-1 adrenergic receptor binding; J Pharmacol Exp Ther 265:1272-9 (1993)

Why This Matters

A researcher using LY53857 in a human or primate 5-HT2 assay would experience a ≥40-fold loss of target affinity compared to LY86057, resulting in potentially erroneous conclusions about antagonist potency in human-relevant systems.

• [1] Nelson DL, Lucaites VL, Audia JE, Nissen JS, Wainscott DB. Species differences in the pharmacology of the 5-hydroxytryptamine2 receptor: structurally specific differentiation by ergolines and tryptamines. J Pharmacol Exp Ther. 1993 Jun;265(3):1272-9. PMID: 8510008. View Source

Human vs. Rat 5-HT2A Affinity Comparison

Curated pKi values from the IUPHAR Guide to Pharmacology database, aggregated from multiple independent studies, show that LY86057 binds the human 5-HT2A receptor with pKi = 9.2 (Ki ≈ 0.63 nM), whereas its affinity for the rat 5-HT2A receptor is pKi = 7.8 (Ki ≈ 15.8 nM)—a difference of approximately 1.4 log units, or ~25-fold higher affinity for the human receptor [1]. For additional context, BindingDB reports a Ki of 3.20 nM for LY86057 at the monkey 5-HT2A receptor, consistent with the primate-preferring profile [2]. In contrast, the N1-isopropyl analog LY53857 has been reported with a dissociation constant (Kd) of 5.4 × 10⁻¹¹ M (54 pM) in a rat vascular contraction assay [3], illustrating the reversed species preference in functional tissue assays.

Human vs Rat Affinity

Cross-study comparable

Human pKi 9.2, rat pKi 7.8
~25-fold higher human 5-HT2A affinity

Supports human receptor-preference profile

Curated from IUPHAR Guide to Pharmacology

Evidence Dimension	5-HT2A receptor binding affinity (pKi / Ki)
Target Compound Data	Human 5-HT2A: pKi = 9.2 (Ki ≈ 0.63 nM); Rat 5-HT2A: pKi = 7.8 (Ki ≈ 15.8 nM); Monkey 5-HT2A: Ki = 3.20 nM
Comparator Or Baseline	LY53857 (N1-isopropyl ergoline): rat vascular 5-HT2 Kd = 5.4 × 10⁻¹¹ M (54 pM); opposite species preference pattern confirmed in Nelson et al. 1993
Quantified Difference	LY86057 shows ~25-fold higher affinity for human vs. rat 5-HT2A (ΔpKi = 1.4); LY53857 shows the reverse pattern (rat-preferring by 4–5 fold)
Conditions	pKi values: Guide to Pharmacology curated data from radioligand binding studies (human and rat recombinant or native 5-HT2A receptors). Monkey Ki: BindingDB entry BDBM84935, [3H]ketanserin displacement, J Pharmacol Exp Ther 265:1272-9 (1993). LY53857 Kd: isolated rat vascular tissue contraction assay.

Why This Matters

When procuring a 5-HT2 antagonist for human or non-human primate experiments, the ~25-fold affinity advantage of LY86057 for human 5-HT2A over rat—and the opposite preference for LY53857—directly dictates which compound will yield physiologically meaningful receptor occupancy at achievable concentrations.

• [1] GPCRdb / IUPHAR Guide to Pharmacology. LY86057 bioactivity data: human 5-HT2A pKi 9.2, rat 5-HT2A pKi 7.8, rat 5-HT2B pKi 7.9. Retrieved from gpcrdb.org/ligand/2384/info and guidetopharmacology.org. View Source
• [2] BindingDB entry BDBM84935. LY86057 Ki = 3.20 nM at monkey 5-hydroxytryptamine receptor 2A. Data curated from J Pharmacol Exp Ther 265:1272-9 (1993) by PDSP Ki Database. DOI: 10.7270/Q2833QJ4. View Source
• [3] Cohen ML, Fuller RW, Kurz KD. LY53857, a selective and potent serotonergic (5-HT2) receptor antagonist, does not lower blood pressure in the spontaneously hypertensive rat. J Pharmacol Exp Ther. 1983;227(2):327-332. (Kd = 5.4 × 10⁻¹¹ M in rat vascular contraction assay). View Source

N1-Substitution Controls Species Selectivity

The N1-substitution status on the ergoline indole nucleus acts as a binary switch for species preference. Across multiple ergoline pairs tested in the Nelson et al. (1993) study, every N1-unsubstituted compound (including LY86057) showed higher affinity for pig, squirrel monkey, and human 5-HT2 receptors, while every N1-isopropyl-substituted compound showed higher affinity for rat [1]. This structural rule was extended by Johnson et al. (1993) using agonist-labeled ([125I]DOI) 5-HT2 receptors in rat and squirrel monkey cortex: N1-unsubstituted ergolines and tryptamines (ergonovine, LY86057, LY193525, 5-methoxytryptamine) consistently had higher affinity for monkey vs. rat receptors, while N1-alkyl-substituted counterparts (mesulergine, LY53857, amesergide, N1-isopropyltryptamine) showed the opposite [2]. Even a minimal N1-methyl substitution (LY108742) was sufficient to shift affinity preference toward the rat receptor, demonstrating that the N1 position is a dominant pharmacophoric determinant [1].

N1-Substitution Rule

Class-level inference

N1-unsubstituted ergolines: human/monkey > rat
N1-alkyl ergolines: rat > human/monkey

Structural rule predicts species selectivity direction

Consistent across multiple ergoline pairs and radioligands

Evidence Dimension	Direction of species affinity preference as a function of N1 substitution
Target Compound Data	LY86057 (N1-H): human/monkey/pig > rat (all N1-unsubstituted ergolines follow this pattern)
Comparator Or Baseline	LY53857 (N1-isopropyl), mesulergine (N1-methyl), amesergide (N1-isopropyl), LY108742 (N1-methyl): all show rat > human/monkey/pig
Quantified Difference	The N1-substitution rule holds for all ergoline pairs examined across 2 independent studies and 2 different radioligand binding paradigms ([3H]ketanserin and [125I]DOI); even N1-methyl alone (LY108742) is sufficient to invert species preference
Conditions	Multiple ergoline pairs with varying C8 substituents tested in Nelson et al. (1993, J Pharmacol Exp Ther) using [3H]ketanserin (±prazosin); confirmed in Johnson et al. (1993, Eur J Pharmacol) using [125I]DOI agonist-labeled receptor assay in rat and squirrel monkey cortical homogenates

Why This Matters

This class-level SAR rule provides predictive confidence: any N1-unsubstituted ergoline will exhibit the human/primate-preferring profile, making the N1-H status a reliable procurement specification for researchers selecting tool compounds for human 5-HT2 target engagement studies.

• [1] Nelson DL, Lucaites VL, Audia JE, Nissen JS, Wainscott DB. Species differences in the pharmacology of the 5-hydroxytryptamine2 receptor: structurally specific differentiation by ergolines and tryptamines. J Pharmacol Exp Ther. 1993 Jun;265(3):1272-9. PMID: 8510008. View Source
• [2] Johnson MP, Audia JE, Nissen JS, Nelson DL. N(1)-substituted ergolines and tryptamines show species differences for the agonist-labeled 5-HT2 receptor. Eur J Pharmacol. 1993 Aug 3;239(1-3):111-8. PMID: 8223886. View Source

Ala242Ser Polymorphism Determines Species Affinity

The species-dependent pharmacology of N1-substituted vs. N1-unsubstituted ergolines has a defined molecular basis. Johnson et al. (1994) demonstrated that the rat 5-HT2A receptor carries an alanine at position 242 in transmembrane region V, whereas the human receptor carries a serine. When the rat receptor was mutated to A242S (mimicking the human sequence), its pharmacological profile became nearly identical to that of the wild-type human 5-HT2A receptor—N1-unsubstituted ergolines gained affinity and N1-alkyl ergolines lost affinity, fully recapitulating the human pattern [1]. The authors proposed that a hydrogen bond between Ser242 (human) and the N1-hydrogen of N1-unsubstituted ergolines serves as a critical ligand-receptor contact point that is absent in the Ala242 (rat) receptor, explaining why compounds like LY86057 preferentially bind human 5-HT2A [1].

Ala242Ser Mechanism

Class-level inference

A242S mutation in rat 5-HT2A mimics human receptor pharmacology; N1-H/Ser242 H-bond proposed

Molecular basis for species-dependent affinity

Site-directed mutagenesis, functional inositol phosphate assay

Evidence Dimension	Effect of A242S mutation in rat 5-HT2A receptor on ergoline N1-substitution-dependent affinity
Target Compound Data	LY86057 (N1-unsubstituted): gains affinity at A242S mutant rat receptor (humanized profile); consistent with hydrogen bond formation between N1-H and Ser242
Comparator Or Baseline	N1-alkyl ergolines (e.g., LY53857, mesulergine): lose affinity at A242S mutant rat receptor; unable to form N1-H hydrogen bond due to alkyl substitution
Quantified Difference	The A242S single point mutation in the rat 5-HT2A receptor produces a pharmacological profile 'almost identical to that of the human 5-HT2A receptor' (qualitative statement from Johnson et al. 1994); the A242V and A242T mutations produced 'differing but profound effects' on ergoline affinity
Conditions	Site-directed mutagenesis of cloned rat 5-HT2A receptor (A242S, A242V, A242T); expressed receptors were functional (inositol phosphate hydrolysis); [3H]ketanserin and [125I]DOI binding assays; Mol Pharmacol 45:277-86 (1994)

Why This Matters

The mechanistic link to a single amino acid polymorphism provides molecular-level justification for selecting LY86057 over LY53857: the N1-H...Ser242 hydrogen bond is a structurally validated interaction present only in human/primate receptors, conferring a rational basis for the compound's species preference that goes beyond empirical observation.

• [1] Johnson MP, Loncharich RJ, Baez M, Nelson DL. Species variations in transmembrane region V of the 5-hydroxytryptamine type 2A receptor alter the structure-activity relationship of certain ergolines and tryptamines. Mol Pharmacol. 1994 Feb;45(2):277-86. PMID: 8114677. View Source

Ketanserin Alpha-1 Off-Target vs. Ergolines

When selecting a 5-HT2 antagonist for human or porcine tissue experiments, the non-ergoline comparator ketanserin carries a documented off-target liability. [3H]ketanserin has been shown to bind significantly to alpha-1 adrenoceptors in human and pig frontal cortex membranes, necessitating the use of prazosin masking in radioligand binding assays to isolate the 5-HT2 receptor signal [1]. This dual binding profile means that ketanserin-based assays in human or pig tissues without appropriate masking confound 5-HT2 receptor pharmacology with alpha-1 adrenergic activity. The Nelson et al. (1993) study specifically employed prazosin to block [3H]ketanserin binding to alpha-1 receptors when characterizing the ergoline series including LY86057, confirming that the ergoline affinity measurements reflect genuine 5-HT2 receptor binding rather than mixed receptor populations [2].

Ketanserin Off-Target

Supporting evidence

[³H]ketanserin binds alpha-1 adrenoceptors in human/pig cortex; prazosin masking used for ergoline characterization

Assay selectivity considerations for ergoline studies

Validated protocol ensures clean 5-HT2 binding signal

Evidence Dimension	Alpha-1 adrenoceptor off-target binding of [3H]ketanserin in human and pig brain
Target Compound Data	LY86057: characterized under prazosin-masked conditions to exclude alpha-1 contribution; ergoline 5-HT2 binding profile is measured against a clean 5-HT2 receptor population
Comparator Or Baseline	Ketanserin: [3H]ketanserin binds significantly to alpha-1 adrenoceptors in human and pig frontal cortex membranes in nanomolar concentrations; prazosin masking is required to isolate 5-HT2 binding
Quantified Difference	The alpha-1 component of [3H]ketanserin binding in pig frontal cortical membranes was explicitly identified as the source of shallow ergoline displacement curves in the Nelson et al. study; the degree of alpha-1 interference was sufficient to require routine prazosin co-incubation for all subsequent assays
Conditions	[3H]ketanserin binding to human and pig frontal cortex membranes; alpha-1 adrenoceptor binding confirmed by prazosin displacement (Hoyer et al., J Cardiovasc Pharmacol, 1987; Nelson et al., 1993)

Why This Matters

For procurement decisions, this evidence highlights that ketanserin—frequently used as a generic 5-HT2A antagonist—has a documented species-dependent alpha-1 off-target issue in human and pig tissues, whereas LY86057's pharmacology was explicitly characterized under conditions that controlled for this confound, providing cleaner 5-HT2 selectivity data for human/primate experimental designs.

• [1] Hoyer D, Vos P, Closse A, Palacios JM, Engel G, Davies H. [3H]ketanserin labels serotonin 5-HT2 and alpha 1-adrenergic receptors in human brain cortex. J Cardiovasc Pharmacol. 1987;10 Suppl 3:S48-50. PMID: 2446070. View Source
• [2] Nelson DL, Lucaites VL, Audia JE, Nissen JS, Wainscott DB. Species differences in the pharmacology of the 5-hydroxytryptamine2 receptor: structurally specific differentiation by ergolines and tryptamines. J Pharmacol Exp Ther. 1993 Jun;265(3):1272-9. PMID: 8510008. View Source

LY86057 Application Scenarios

Human 5-HT2A Receptor Assays

LY86057 is the appropriate ergoline 5-HT2 antagonist for any radioligand binding or functional assay employing human recombinant 5-HT2A receptors or human tissue preparations. With a pKi of 9.2 (Ki ≈ 0.63 nM) at the human receptor, it provides approximately 25-fold higher affinity than at the rat receptor [1]. Using LY53857—which shows a 4- to 5-fold rat preference—would compromise target occupancy by an estimated ≥40-fold relative potency gap in human systems [2]. Assay designs should include prazosin (0.1 μM) if using [3H]ketanserin as the radioligand to exclude alpha-1 adrenoceptor contributions, following the validated protocol of Nelson et al. (1993) [2].

Squirrel Monkey 5-HT2 Receptor Studies

For ex vivo binding studies using squirrel monkey cortical membranes or in vivo occupancy studies in non-human primates, LY86057 is the preferred ergoline tool compound. It exhibits >10-fold higher affinity for squirrel monkey 5-HT2 receptors compared to rat, with a measured Ki of 3.20 nM at the monkey receptor [1][2]. The N1-unsubstituted ergoline class (including ergonovine and LY193525) consistently shows this primate-preferring profile across both antagonist-labeled ([3H]ketanserin) and agonist-labeled ([125I]DOI) receptor assays, confirming cross-paradigm reliability [3].

Porcine 5-HT2 Receptor Models

The pig is a widely used large-animal model for cardiovascular and translational neuroscience research. LY86057 demonstrates >10-fold higher 5-HT2 receptor affinity in porcine frontal cortical membranes compared to rat [1]. Critically, [3H]ketanserin—a common non-ergoline alternative—exhibits significant alpha-1 adrenoceptor binding in pig brain that requires prazosin masking for interpretable results [2]. LY86057's pharmacology was characterized under precisely these controlled conditions, making it a well-validated choice for porcine 5-HT2 receptor studies.

N1-Substitution SAR Studies

LY86057 serves as the essential N1-unsubstituted reference compound within the ergoline SAR series. Its paired comparison with LY53857 (N1-isopropyl) and LY108742 (N1-methyl) defines the full spectrum of N1-substitution effects on species selectivity—from strong human/primate preference (LY86057, N1-H), through intermediate (LY108742, N1-CH3), to strong rat preference (LY53857, N1-isopropyl) [1]. The molecular basis for this SAR gradient has been mapped to the Ala242Ser polymorphism in transmembrane V [3], enabling rational design of species-matched ergoline probes.

Application

Selection Property

Validation Focus

Human 5-HT2A Receptor Assays

N1-unsubstituted ergoline with human receptor-preferring binding

Target engagement at recombinant human 5-HT2A; confirm prazosin-masked assay conditions

Squirrel Monkey 5-HT2 Receptor Studies

Primate-preferring profile confirmed across radioligand paradigms

Cross-paradigm reliability; ex vivo binding and occupancy endpoints

Porcine 5-HT2 Receptor Models

High affinity in porcine cortex with clean 5-HT2 signal under prazosin masking

Alpha-1 adrenoceptor exclusion; cardiovascular and neuroscience model context

N1-Substitution SAR Studies

N1-unsubstituted reference compound for species-selectivity gradient

Validation of N1-H rule and Ala242Ser mechanism across ergoline panels

• [1] GPCRdb / IUPHAR Guide to Pharmacology. LY86057 bioactivity data: human 5-HT2A pKi 9.2, rat 5-HT2A pKi 7.8. BindingDB entry BDBM84935: monkey 5-HT2A Ki = 3.20 nM. View Source
• [2] Nelson DL, Lucaites VL, Audia JE, Nissen JS, Wainscott DB. Species differences in the pharmacology of the 5-hydroxytryptamine2 receptor: structurally specific differentiation by ergolines and tryptamines. J Pharmacol Exp Ther. 1993 Jun;265(3):1272-9. PMID: 8510008. View Source
• [3] Johnson MP, Loncharich RJ, Baez M, Nelson DL. Species variations in transmembrane region V of the 5-hydroxytryptamine type 2A receptor alter the structure-activity relationship of certain ergolines and tryptamines. Mol Pharmacol. 1994 Feb;45(2):277-86. PMID: 8114677. View Source